Cas no 71078-47-2 (Benzonitrile, 2-(4-hydroxyphenoxy)-5-nitro-)

Benzonitrile, 2-(4-hydroxyphenoxy)-5-nitro- structure
71078-47-2 structure
Product Name:Benzonitrile, 2-(4-hydroxyphenoxy)-5-nitro-
CAS No:71078-47-2
MF:C13H8N2O4
MW:256.213623046875
CID:1748748
Update Time:2024-11-27

Benzonitrile, 2-(4-hydroxyphenoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-(4-hydroxyphenoxy)-5-nitro-
    • Inchi: 1S/C13H8N2O4/c14-8-9-7-10(15(17)18)1-6-13(9)19-12-4-2-11(16)3-5-12/h1-7,16H
    • InChI Key: BOHNRPPCTDNVJC-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC([N+]([O-])=O)=CC=C1OC1=CC=C(O)C=C1

Computed Properties

  • Exact Mass: 256.04844

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Boiling Point: 416.0±45.0 °C(Predicted)
  • PSA: 96.39
  • pka: 9.47±0.15(Predicted)

Benzonitrile, 2-(4-hydroxyphenoxy)-5-nitro- Related Literature

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD